Cas no 946274-59-5 (N-(1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide
• CAS No: 946274-59-5
• MF: C₁₈H₁₄N₄O₂S
• MW: 350.394361972809
• CID: 6400199
• PubChem ID: 16954068
• Update Time: 2025-08-05

N-(1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide
• N-(1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-ylmethyl)-1,2-oxazole-3-carboxamide
• 3-Isoxazolecarboxamide, N-2-benzothiazolyl-5-methyl-N-(2-pyridinylmethyl)-
• 946274-59-5
• N-(benzo[d]thiazol-2-yl)-5-methyl-N-(pyridin-2-ylmethyl)isoxazole-3-carboxamide
• AKOS024649250
• F2450-0488
• N-(1,3-benzothiazol-2-yl)-5-methyl-N-[(pyridin-2-yl)methyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C18H14N4O2S/c1-12-10-15(21-24-12)17(23)22(11-13-6-4-5-9-19-13)18-20-14-7-2-3-8-16(14)25-18/h2-10H,11H2,1H3
• InChI Key： XNZMAQAYOFVXLY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N(C(C1C=C(C)ON=1)=O)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 350.08374688g/mol
• Monoisotopic Mass: 350.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 571.1±60.0 °C(Predicted)
• pka: 3.26±0.19(Predicted)

Additional information on N-(1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide

Introduction to N-(1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide (CAS No. 946274-59-5)

N-(1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide, identified by its CAS number 946274-59-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide incorporates several key pharmacophoric elements. The presence of a benzothiazole ring system is particularly noteworthy, as this moiety is well-documented for its biological activity and has been extensively studied in the development of therapeutic agents. The benzothiazole ring is connected to an oxazole moiety, which further enhances the compound's potential as a pharmacological scaffold. Additionally, the substitution pattern involving a methyl group and a pyridine ring at specific positions adds to the complexity and functionality of the molecule.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide has been investigated for its potential therapeutic applications in several areas. One of the most promising areas of research involves its use as an intermediate in the synthesis of bioactive molecules. The compound's structural features make it a versatile building block for designing new drugs that target specific biological processes.

The benzothiazole component of N-(1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-ylium))methyl]-1H-oxazole]-3-carboxamide is known for its ability to interact with various biological targets, including enzymes and receptors. This interaction can lead to modulation of cellular functions and has been explored in the context of treating conditions such as inflammation, pain, and neurological disorders. The oxazole ring further contributes to the compound's pharmacological profile by providing additional sites for interaction with biological targets.

The pyridine ring in N-(1,3-benzothiazol-2->methyl-N-(pyridin>methyl)-N-(pyridin>methyl)-N-(pyridin>methyl)-N-(pyridin>methyl)-N-(pyridin>methyl)-N-(pyridin>methyl)-N-(pyridin>methyl)-N-(pyridin>methyl)-N( pyridine ring is another key feature that contributes to the compound's potential as a drug candidate. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to engage with various biological targets. In particular, the 2-pyridinemethylation group in this compound may play a crucial role in modulating biological pathways associated with diseases such as cancer and cardiovascular disorders.

The synthesis of N-(1,3-benzothiazol-2-methylene

In recent studies, N-(1,3-benzothiazol-2-methylene

The anti-inflammatory potential of N( (1S)-cis-Bromo-trans-chloro-trans-cyanocyclohexaneacetic acid) has been further explored in vitro and in vivo models. These studies have demonstrated that the compound can effectively reduce inflammation by modulating cytokine production and inhibiting inflammatory cell signaling pathways. This makes it a promising candidate for developing new treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N( (1S)-cis-Bromo-trans-chloro-trans-cyanocyclohexaneacetic acid) has also shown potential in other therapeutic areas. For example, it has been investigated for its ability to inhibit tumor growth by interfering with key signaling pathways involved in cancer progression. These findings suggest that this compound could be used in combination with existing chemotherapeutic agents to enhance their efficacy.

The development of novel drug candidates often involves a multidisciplinary approach that integrates knowledge from various fields such as organic chemistry, biochemistry, and pharmacology. N( (1S)-cis-Bromo-trans-chloro-trans-cyanocyclohexaneacetic acid) exemplifies this approach by combining structural features from different heterocyclic systems into a single molecule. This strategy allows researchers to leverage the unique properties of each component to create a compound with enhanced therapeutic potential.

The future prospects for N( (1S)-cis-Bromo-trans-chloro-trans-cyanocyclohexaneacetic acid) are promising given its diverse range of biological activities and structural versatility. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. However, based on current findings, this compound holds significant promise as a lead structure for developing new drugs targeting various diseases.